Cas no 497947-61-2 (1H-Pyrazol-5-amine, 1-cyclobutyl-)

1-Cyclobutyl-1H-pyrazol-5-amine is a heterocyclic organic compound featuring a pyrazole core substituted with an amino group at the 5-position and a cyclobutyl moiety at the 1-position. This structure imparts unique reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclobutyl group enhances steric and electronic properties, potentially improving binding affinity in target applications. The amino functionality offers a reactive site for further derivatization, enabling the construction of diverse molecular frameworks. Its rigid yet compact cyclobutyl ring may contribute to improved metabolic stability and selectivity in drug design. The compound's well-defined scaffold is suitable for structure-activity relationship studies in medicinal chemistry, particularly in the development of kinase inhibitors or other biologically active molecules.

1H-Pyrazol-5-amine, 1-cyclobutyl- structure

497947-61-2 structure

Product Name:1H-Pyrazol-5-amine, 1-cyclobutyl-

CAS No:497947-61-2

MF:C₇H₁₁N₃

MW:137.182340860367

CID:1551563

PubChem ID:55288616

Update Time:2025-07-02

1H-Pyrazol-5-amine, 1-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-5-amine, 1-cyclobutyl-
- 1-cyclobutyl-1H-Pyrazol-5-amine
- CS-0312083
- SCHEMBL6401717
- KS-6963
- 2-Cyclopropyl-2H-pyrazol-3-ylamine
- G72386
- 497947-61-2
- 2-cyclobutylpyrazol-3-amine
- A934321
- 1-cyclobutyl-1H-pyrazol-5-ylamine
- DA-29493
- EN300-701190
- AQVBPLARFOVVQX-UHFFFAOYSA-N
- AKOS006359941
- MDL： MFCD19207550
- Inchi： 1S/C7H11N3/c8-7-4-5-9-10(7)6-2-1-3-6/h4-6H,1-3,8H2
- InChI Key： AQVBPLARFOVVQX-UHFFFAOYSA-N
- SMILES： N1(C(=CC=N1)N)C1CCC1

Computed Properties

Exact Mass: 137.09543
Monoisotopic Mass: 137.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 43.8Å²

Experimental Properties

PSA: 43.84

1H-Pyrazol-5-amine, 1-cyclobutyl- Pricemore >>

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